Cas no 128924-99-2 (4-Quinolinamine,N-(1-methylethyl)-2-phenyl-)

4-Quinolinamine,N-(1-methylethyl)-2-phenyl- structure
128924-99-2 structure
Product name:4-Quinolinamine,N-(1-methylethyl)-2-phenyl-
CAS No:128924-99-2
MF:C18H18N2
MW:262.348924160004
CID:195514
PubChem ID:453043

4-Quinolinamine,N-(1-methylethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinamine,N-(1-methylethyl)-2-phenyl-
    • 2-phenyl-N-propan-2-ylquinolin-4-amine
    • N-Isopropyl-2-phenylquinolin-4-amine
    • 4-Quinolinamine, N-(1-methylethyl)-2-phenyl-
    • CHEMBL430766
    • LMTXKFFRXGLJEU-UHFFFAOYSA-N
    • DTXSID10156007
    • AKOS024328004
    • N-isopropyl-2-phenyl-quinolin-4-amine
    • N-(1-Methylethyl)-2-phenyl-4-quinolinamine
    • N-Isopropyl-2-phenyl-4-quinolinamine
    • 128924-99-2
    • Inchi: InChI=1S/C18H18N2/c1-13(2)19-18-12-17(14-8-4-3-5-9-14)20-16-11-7-6-10-15(16)18/h3-13H,1-2H3,(H,19,20)
    • InChI Key: LMTXKFFRXGLJEU-UHFFFAOYSA-N
    • SMILES: CC(NC1C2C(=CC=CC=2)N=C(C2C=CC=CC=2)C=1)C

Computed Properties

  • Exact Mass: 262.14714
  • Monoisotopic Mass: 262.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.116
  • Boiling Point: 441°Cat760mmHg
  • Flash Point: 220.5°C
  • Refractive Index: 1.649
  • PSA: 24.92

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